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Compound of Interest

Compound Name: 3-Hydroxy-4-nitrobenzoic acid

Cat. No.: B124874

An In-depth Technical Guide to 3-Hydroxy-4-
nitrobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 3-Hydroxy-4-nitrobenzoic acid. It includes detailed experimental protocols for its
synthesis and visual representations of its biological interactions and manufacturing workflows,
designed to support research and development activities.

Core Physical and Chemical Properties

3-Hydroxy-4-nitrobenzoic acid is an organic compound with the molecular formula C7HsNOs.
[1] It is characterized by a benzene ring substituted with a carboxylic acid group, a hydroxyl
group, and a nitro group. These functional groups contribute to its specific chemical reactivity
and biological activity. The compound typically appears as a yellow to brown crystalline powder.

[1][2]

Table 1: Physical and Chemical Properties of 3-Hydroxy-4-nitrobenzoic Acid
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Property Value Source(s)
IUPAC Name 3-hydroxy-4-nitrobenzoic acid [3]

CAS Number 619-14-7 [1][41[5][6]
Molecular Formula C7HsNOs [11[4115]
Molecular Weight 183.12 g/mol [1114]
Appearance Yellow to brown powder [1][2]
Melting Point 229-231 °C [11[7118]
Boiling Point 316.77 °C (rough estimate) [11[71[8]
Density 1.6074 - 1.631 g/cm? (rough (1176}

estimate)

Water Solubility

Insoluble / 1.08 g/L

(calculated)

[1](2](6]

pKa

3.30 £ 0.10 (Predicted)

[11(21[5]

Flash Point

175.4 °C

(1168l

Vapor Pressure

1.74E-06 mmHg at 25°C

[1](8]

Refractive Index

1.6280 (estimate)

[1]i718]

EINECS Number

210-580-9

[1]5]

Beilstein Reference

2107564

[5]

SMILES

C1=CC(=C(C=C1C(=0)0)0)--

INVALID-LINK--[O-]

[3]4]

Experimental Protocols

Detailed methodologies for the synthesis of 3-Hydroxy-4-nitrobenzoic acid are crucial for
researchers. Below are protocols derived from available literature.

Protocol 1: Synthesis via Nitration of m-Hydroxybenzoic Acid
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This protocol describes the synthesis of 3-Hydroxy-4-nitrobenzoic acid through the nitration
of m-hydroxybenzoic acid.

o Materials:

o m-Hydroxybenzoic acid (50 g)

[¢]

Nitrobenzene (175 ml)

o

Fuming nitric acid (17 ml)

Carbon tetrachloride

[e]

Dilute alcohol

o

e Procedure:

[e]

Dissolve 50 g of m-hydroxybenzoic acid in 175 ml of hot nitrobenzene.
o Cool the resulting solution to a temperature range of 35-40°C.
o Separately, dissolve 17 ml of fuming nitric acid in an equal volume of nitrobenzene.

o Slowly add the nitric acid solution to the m-hydroxybenzoic acid solution over a period of 4
hours, while maintaining continuous stirring.

o After the addition is complete, filter the resulting product.

o Wash the filtered product with carbon tetrachloride.

o Recrystallize the product from dilute alcohol to achieve purification.[9]
Protocol 2: Synthesis from m-Cresol

This patented method outlines a synthesis pathway starting from m-cresol, involving nitration
followed by oxidation.

o Step 1: Nitration of m-Cresol
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o Add 108g (1mol) of m-cresol, 0.25-0.35mol of metallic lithium, and 700-900mL of sulfuric
acid to a reactor.

o Stir the mixture at a temperature of 45-50°C.

o Drip 350-500mL of concentrated nitric acid into the reactor.

o After the addition is complete, continue the reaction for 2 hours.

o Steam distill the mixture to obtain 5-methyl-2-nitrophenol.[10]

o Step 2: Oxidation to 3-Hydroxy-4-nitrobenzoic acid

o Dissolve the 5-methyl-2-nitrophenol in 1.9-2.3L of dehydrated alcohol and place it in a
reactor.

o Maintain the temperature at 55-60°C.

o Drip 1.7-2.3mol of H202 into the solution while stirring at 45-55 rpm.

o Control the pressure at 1.3-1.5Mpa and continue the reaction for 2 hours.

o Remove the dehydrated alcohol and excess H20:.

o Use steam distillation to remove impurities, which will cause the yellow crystals of the final
product to precipitate.

o Dry the crystals to obtain 3-Hydroxy-4-nitrobenzoic acid.[10]

Characterization and Analysis: Standard analytical techniques are used to confirm the identity
and purity of the synthesized compound. These include:

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR spectra are used
to elucidate the molecular structure.[11]

« Infrared (IR) Spectroscopy: IR spectra help identify the characteristic functional groups
present in the molecule.[3][12]
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e Mass Spectrometry (MS): Mass spectrometry is employed to determine the molecular weight
and fragmentation pattern.[3][13]

o UV-Visible Spectroscopy: UV-Vis spectroscopy provides information about the electronic
transitions within the molecule.[3]

Spectral data for 3-Hydroxy-4-nitrobenzoic acid is available in public databases such as the
NIST Chemistry WebBook and ChemicalBook for comparison.[3][11][12][13]

Visualized Workflows and Biological Interactions

Diagram 1: Synthesis Workflow of 3-Hydroxy-4-nitrobenzoic Acid
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Caption: Synthesis workflow via nitration of m-hydroxybenzoic acid.

Diagram 2: Biological Activity of 3-Hydroxy-4-nitrobenzoic Acid
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Caption: Inhibitory effects of 3-Hydroxy-4-nitrobenzoic acid.

Biological Activity and Applications

3-Hydroxy-4-nitrobenzoic acid has demonstrated notable biological activities that make it a
compound of interest for further investigation in both pharmaceutical and agricultural fields.

¢ Oncology: The compound exhibits inhibitory effects on Ras proteins.[6][14][15] Ras proteins
are frequently mutated in various forms of cancer and play a critical role in signaling
pathways that control cell proliferation and survival. By inhibiting these proteins, 3-Hydroxy-
4-nitrobenzoic acid presents potential as a scaffold for the development of novel anti-
cancer therapeutics.[1][6]

¢ Agriculture: It has been shown to function as a growth inhibitor by preventing chloroplast
development in certain plants, such as linseed and oat seedlings.[1][6][15] This property
could be explored for applications in plant biology research and potentially as a selective
herbicide.

o Chemical Synthesis: Beyond its direct biological applications, it serves as a valuable
intermediate in organic synthesis for creating more complex molecules.[4][16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cas 619-14-7,3-Hydroxy-4-nitrobenzoic acid | lookchem [lookchem.com]
2. guidechem.com [guidechem.com]

3. 3-Hydroxy-4-nitrobenzoic acid | C7H5NOS5 | CID 69265 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 3-Hydroxy-4-nitrobenzoic acid | 619-14-7 | FH15938 [biosynth.com]

5. 3-Hydroxy-4-nitrobenzoic acid(619-14-7) MSDS Melting Point Boiling Point Density
Storage Transport [chemicalbook.com]

6. 3-Hydroxy-4-nitrobenzoic Acid CAS 619-14-7 Manufacturers, Suppliers, Factory - Home
Sunshine Pharma [hsppharma.com]

7. 3-Hydroxy-4-nitrobenzoic acid CAS#: 619-14-7 [m.chemicalbook.com]
8. Benzoic acid, 3-hydroxy-4-nitro- [chembk.com]
9. prepchem.com [prepchem.com]

10. CN105669462A - 3-Hydroxyl-4-nitrobenzoic acid and preparation method thereof -
Google Patents [patents.google.com]

11. 3-Hydroxy-4-nitrobenzoic acid(619-14-7) 1H NMR [m.chemicalbook.com]
12. 3-Hydroxy-4-nitrobenzoic acid [webbook.nist.gov]

13. 3-Hydroxy-4-nitrobenzoic acid(619-14-7) MS [m.chemicalbook.com]

14. 3-Hydroxy-4-nitrobenzoic acid | 619-14-7 [chemicalbook.com]

15. pharmaffiliates.com [pharmaffiliates.com]

16. 3-Hydroxy-4-nitrobenzoic acid_TargetMol [targetmol.com]

To cite this document: BenchChem. [3-Hydroxy-4-nitrobenzoic acid physical and chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124874#3-hydroxy-4-nitrobenzoic-acid-physical-and-
chemical-properties]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b124874?utm_src=pdf-custom-synthesis
https://www.lookchem.com/casno619-14-7.html
https://www.guidechem.com/encyclopedia/3-hydroxy-4-nitrobenzoic-acid-dic5908.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-4-nitrobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-4-nitrobenzoic-acid
https://www.biosynth.com/p/FH15938/619-14-7-3-hydroxy-4-nitrobenzoic-acid
https://www.chemicalbook.com/ProductMSDSDetailCB3415353_EN.htm
https://www.chemicalbook.com/ProductMSDSDetailCB3415353_EN.htm
https://www.hsppharma.com/apis-and-intermediates/3-hydroxy-4-nitrobenzoic-acid-cas-619-14-7.html
https://www.hsppharma.com/apis-and-intermediates/3-hydroxy-4-nitrobenzoic-acid-cas-619-14-7.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB3415353_EN.htm
https://www.chembk.com/en/chem/Benzoic%20acid,%203-hydroxy-4-nitro-
https://prepchem.com/synthesis-of-3-hydroxy-4-nitrobenzoic-acid/
https://patents.google.com/patent/CN105669462A/en
https://patents.google.com/patent/CN105669462A/en
https://m.chemicalbook.com/SpectrumEN_619-14-7_1HNMR.htm
https://webbook.nist.gov/cgi/inchi?ID=C619147&Mask=80
https://m.chemicalbook.com/SpectrumEN_619-14-7_MS.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3415353.htm
https://www.pharmaffiliates.com/en/619-14-7-3-hydroxy-4-nitrobenzoic-acid-pa203151008.html
https://www.targetmol.com/compound/3-hydroxy-4-nitrobenzoic-acid
https://www.benchchem.com/product/b124874#3-hydroxy-4-nitrobenzoic-acid-physical-and-chemical-properties
https://www.benchchem.com/product/b124874#3-hydroxy-4-nitrobenzoic-acid-physical-and-chemical-properties
https://www.benchchem.com/product/b124874#3-hydroxy-4-nitrobenzoic-acid-physical-and-chemical-properties
https://www.benchchem.com/product/b124874#3-hydroxy-4-nitrobenzoic-acid-physical-and-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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